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Compound of Interest

Compound Name: Dansyl Acid-d6

Cat. No.: B590000

This guide provides comprehensive procedural information for the safe handling and disposal
of Dansyl Acid-d6, a fluorescent labeling agent utilized in proteomics research and other
analytical applications.[1] Adherence to these protocols is critical for ensuring the safety of
laboratory personnel and maintaining a secure research environment.

Hazard Identification and Safety Precautions

Dansyl Acid-d6 is the deuterated form of Dansyl Acid. While a specific Safety Data Sheet
(SDS) for the deuterated compound is not readily available, the hazard profile is expected to be
similar to that of Dansyl Acid. The non-deuterated form is known to cause skin and serious eye
irritation.[2] Therefore, it is imperative to handle Dansyl Acid-d6 with appropriate care to avoid
direct contact and inhalation.

Key Hazards:

o Causes skin irritation.[2]

o Causes serious eye irritation.[2]

o May be harmful if swallowed or inhaled, although specific toxicity data is limited.

Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize the
risk of inhaling the powder.[3] Avoid generating dust during handling.[4]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Dansyl Acid-d6 to
prevent exposure.
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PPE Category

Item

Specifications and
Rationale

Eye/Face Protection

Chemical Safety Goggles or
Face Shield

Must be worn at all times to
protect against dust particles
and potential splashes.[5][6] A
face shield should be used in
conjunction with goggles when
handling larger quantities or if
there is a significant splash
risk.[6]

Skin Protection

Chemical-Resistant Gloves
(Nitrile)

Disposable nitrile gloves are
required to prevent skin
contact.[6] If direct contact
occurs, gloves should be
removed immediately, and
hands should be washed
thoroughly before putting on a
new pair.[6] Double gloving
may be considered for added

protection.

Laboratory Coat

A lab coat must be worn to
protect skin and personal

clothing from contamination.[5]

Respiratory Protection

NIOSH/MSHA Approved

Respirator

A respirator is necessary if
working outside of a fume
hood or if exposure limits are
likely to be exceeded. The type
of respirator will depend on the
potential concentration of

airborne particles.[7]

Foot Protection

Closed-Toe Shoes

Required to protect feet from

spills and falling objects.[5]
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Operational Plan: Step-by-Step Handling Procedure

e Preparation and Inspection:

o Before starting any work, ensure that a safety shower and an eyewash station are readily
accessible.[8]

o Inspect all PPE for integrity. Do not use damaged gloves, cracked safety glasses, or torn
lab coats.

o Designate a specific area for handling Dansyl Acid-d6, preferably within a chemical fume
hood.[4]

e Handling the Solid Compound:
o Keep the container of Dansyl Acid-d6 tightly closed when not in use.[4]
o When weighing the purple solid, do so within the fume hood to contain any dust.[1][9]

o Use a spatula for transferring the powder. Avoid scooping with weighing paper to minimize
dust generation.

e Preparing Solutions:
o When preparing solutions, slowly add the solid to the solvent to avoid splashing.

o Be aware that Dansyl compounds' fluorescence is sensitive to the polarity of their
environment.[10]

» Storage:

o

Store Dansyl Acid-d6 in a tightly sealed container in a cool, dry, and well-ventilated place.

[4]

o

Refrigeration at 2-8°C is recommended for long-term storage.[1]

o

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[8]
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Disposal Plan

Proper disposal of Dansyl Acid-d6 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Solid Waste:
o Unused or expired Dansyl Acid-d6 powder is considered hazardous waste.

o Contaminated consumables, including weigh paper, pipette tips, and gloves, must also be
disposed of as hazardous solid waste.[3]

o Collect all solid waste in a clearly labeled, sealed, and chemically compatible container.
The label should read: "HAZARDOUS WASTE: Dansyl Acid-d6, SOLID".[11]

e Liquid Waste:

o Solutions containing Dansyl Acid-d6 should be collected in a designated, leak-proof
hazardous waste container for chemical waste.[3]

o The container must be clearly labeled with "HAZARDOUS WASTE" and list all chemical
constituents.[11]

o Never dispose of Dansyl Acid-d6 solutions down the drain.[3]
e Decontamination:
o Decontaminate glassware and work surfaces immediately after use.

o Wipe down the work area with a suitable solvent (e.g., ethanol or acetone) and dispose of
the cleaning materials as hazardous solid waste.[11]

» Waste Collection:
o Store sealed hazardous waste containers in a designated and secure area.

o Arrange for waste collection through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.[3]
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Quantitative Data

The following table summarizes key chemical data for Dansyl Acid-d6.

Property Value Source(s)
CAS Number 1329836-02-3 [12]
Molecular Formula C12H7DsNO3S [12]
Molecular Weight 257.34 g/mol [1][12]
Appearance Purple Solid [1]

Storage Temperature 2-8°C (Refrigerator) [1]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of Dansyl Acid-
d6, from initial preparation to final disposal.
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Safe Handling Workflow for Dansyl Acid-d6

Preparation
- Inspect PPE

- Prepare workspace

- Verify fume hood function

Proceed when ready

Handling Solid
- Work in fume hood
- Weigh carefully
- Avoid dust generation

If making solution

Solution Preparation
- Add solid to solvent slowly
- Keep container closed

Experimental Use

- Follow specific protocol
- Maintain PPE use

Direct use of solid

Decontamination
- Clean glassware
- Wipe down work area

Waste Segregation

Solid Waste
- Contaminated gloves, tips, etc.
- Unused solid

- Solutions containing Dansyl Acid-d6

Liquid Waste

Final Disposal

- Label hazardous waste containers

- Store in designated area

- Arrange for EHS pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of

Dansyl Acid-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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